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Compound of Interest

Compound Name: Propargyl-PEG-acid

Cat. No.: B610214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed protocol for the synthesis of Propargyl-PEG-acid, a

heterobifunctional linker widely utilized in bioconjugation, drug delivery, and the development of

therapeutics such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras

(PROTACs). The unique structure of Propargyl-PEG-acid, featuring a terminal alkyne group

for click chemistry, a hydrophilic polyethylene glycol (PEG) spacer, and a carboxylic acid for

amine conjugation, makes it a versatile tool in chemical biology and medicinal chemistry.[1]

Physicochemical and Characterization Data
The properties of Propargyl-PEG-acid can vary depending on the length of the PEG chain.

The following tables summarize typical physicochemical and characterization data for these

compounds.

Table 1: Physicochemical Properties of Propargyl-PEG-acid Variants

Property Value

Appearance Light yellow to yellow liquid[1]

Purity Typically >95% or >98%[1]

Storage Conditions 2-8°C, stored under nitrogen[1]

Solubility Water, DMSO, DCM, DMF[2]
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Table 2: Example Molecular Formulas and Weights

Compound Name Molecular Formula Molecular Weight ( g/mol )

Propargyl-PEG1-acid C6H8O3 128.13[3]

Propargyl-PEG2-acid C8H12O4 172.2[4]

Propargyl-PEG4-acid C12H20O6 260.3[2]

Propargyl-PEG7-acid C18H32O9 392.45[1]

Propargyl-PEG8-acid C20H36O10 436.5

Synthesis Workflow
The synthesis of Propargyl-PEG-acid can be achieved through a two-step process starting

from a commercially available carboxyl-PEG-hydroxyl compound. The overall workflow is

depicted below.
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Step 1: Propargylation

Step 2: Carboxylation

HOOC-PEG-OH

α-hydroxyl-ω-propargyl PEG
DMF, 100°C then 70°C

Propargyl Bromide, KOH

α-hydroxyl-ω-propargyl PEG

Propargyl-PEG-acid
Anhydrous 1,4-Dioxane, RT

Succinic Anhydride, DMAP, TEA

Amide Coupling

Click Chemistry (CuAAC)

Propargyl-PEG-acid

Propargyl-PEG-Ligand 1
EDC, NHS

Amine-containing Ligand 1

Propargyl-PEG-Ligand 1

PROTAC Molecule
CuSO4, Sodium Ascorbate

Azide-containing Ligand 2

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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